4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2,5-dimethoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-amino-N-(1,3-benzodioxol-5-ylmethyl)-3-(2,5-dimethoxyphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H19N3O5S2/c1-25-12-4-6-14(26-2)13(8-12)23-18(21)17(30-20(23)29)19(24)22-9-11-3-5-15-16(7-11)28-10-27-15/h3-8H,9-10,21H2,1-2H3,(H,22,24)
• InChI Key: NLBUAXBHVVDADT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=C(SC2=S)C(=O)NCC3=CC4=C(C=C3)OCO4)N
• Molecular Formula: C20H19N3O5S2
• Molecular Weight: 445.5 g/mol
• CAS No.: 1021220-40-5

Description

4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2,5-dimethoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide is a synthetically derived small molecule investigated for its potential as a kinase inhibitor. Its core structure, featuring a rhodanine-thiazolidinone scaffold, is known to confer high-affinity binding to various enzyme active sites. Research indicates this structural class exhibits potent activity against receptor tyrosine kinases , which are critical signaling proteins in cellular proliferation and survival pathways. Consequently, this compound is a valuable tool for studying dysregulated kinase signaling in oncology research, particularly in the context of cancer cell lines resistant to first-line therapies. Specific analogs within this chemical family have demonstrated pro-apoptotic effects by inducing mitochondrial membrane depolarization and caspase-3/7 activation, leading to programmed cell death in malignant cells. Its application extends to chemical biology for mapping kinase-substrate interactions and for the development of novel targeted therapeutic strategies. This compound is for research use only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2,5-dimethoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide represents a novel class of thiazole derivatives that have garnered attention for their potential biological activities. This article delves into the compound's biological mechanisms, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}N_{4}O_{3}S$ with a molecular weight of approximately 374.48 g/mol. Its structure features a thiazole ring fused with a benzodioxol moiety and a dimethoxyphenyl group, which may contribute to its biological activity.

Property	Value
Molecular Formula	C18H18N4O3S
Molecular Weight	374.48 g/mol
Structure	Thiazole derivative

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound may inhibit enzymes involved in metabolic pathways, particularly those related to carbohydrate metabolism such as α-amylase. This inhibition could potentially aid in managing diabetes by regulating blood sugar levels .
• Anticancer Properties : Research indicates that derivatives similar to this compound exhibit cytotoxic effects on various cancer cell lines. For instance, thiazole derivatives have been shown to induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and proliferation .
• Antioxidant Activity : The presence of the benzodioxol structure is known to enhance antioxidant properties, which can protect cells from oxidative stress and may contribute to its therapeutic potential in chronic diseases .

In Vitro Studies

A significant study evaluated the compound's effect on α-amylase inhibition:

• IC50 Values : The compound exhibited an IC50 value of approximately 0.68 µM against α-amylase, indicating strong inhibitory activity compared to standard inhibitors .

In Vivo Studies

In vivo experiments using a streptozotocin-induced diabetic mouse model demonstrated that administration of the compound led to a significant reduction in blood glucose levels after five doses. This suggests potential efficacy in diabetes management through oral administration.

Case Studies

• Diabetes Management : In a controlled study involving diabetic mice, the compound was administered at varying doses. Results indicated a dose-dependent reduction in hyperglycemia, supporting its role as an antidiabetic agent .
• Cancer Cell Line Testing : The compound was tested against several cancer cell lines (e.g., MCF-7, HeLa). It showed significant cytotoxicity with IC50 values ranging from 26 to 65 µM across different lines, highlighting its potential as an anticancer therapeutic .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally related heterocyclic derivatives, focusing on core structures, substituents, and functional groups. Data are synthesized from literature sources (see Table 1).

Table 1: Structural and Functional Comparison of the Target Compound with Analogues

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key IR Features (cm⁻¹)
Target Compound	2,3-Dihydro-1,3-thiazole	4-Amino, N-(benzodioxol-5-ylmethyl), 3-(2,5-dimethoxyphenyl), 2-sulfanylidene	~463.5 (calculated)	ν(C=S) ~1240–1255; ν(NH) ~3150–3414
[4] ()	Thiazolo[2,3-c][1,2,4]triazole	N-(benzodioxol-5-yl), S-(4-methylphenyl), acetamide linkage	~410.51 (estimated)	ν(C=S) ~1247–1255; ν(NH) ~3278–3414
Triazole-thiones [7–9] ()	1,2,4-Triazole	5-(4-Sulfonylphenyl), 4-(2,4-difluorophenyl), thione	Varies with X (H, Cl, Br)	ν(C=S) ~1247–1255; absence of ν(C=O)
N-Benzyl-4-(4-methylphenyl)sulfonyl-oxazole ()	Oxazole	4-Sulfonyl, N-benzyl, 2-thiophen-2-yl	410.51 (reported)	Not specified

Key Findings:

Core Heterocycle Variations: The target’s dihydrothiazole core differs from the triazole () and oxazole () cores. The fused thiazolo-triazole in ’s compound introduces rigidity, which may reduce metabolic degradation compared to the target’s non-fused structure .

Sulfonyl groups in and ’s compounds increase hydrophilicity, contrasting with the target’s lipophilic benzodioxole and dimethoxyphenyl groups .

Functional Group Contributions: The sulfanylidene group in the target and thione groups in ’s compounds both exhibit ν(C=S) IR stretches (~1240–1255 cm⁻¹), confirming their roles as hydrogen-bond acceptors. However, the target’s dihydrothiazole ring restricts tautomerism, unlike the triazole-thiones in , which equilibrate between thione and thiol forms .

Synthesis and Stability :

• The target’s synthesis likely involves cyclization analogous to ’s NaOH-mediated thione formation. In contrast, ’s compound requires S-alkylation, a method prone to side reactions .
• The target’s rigid dihydrothiazole core may improve stability over triazole-thiones (), which exhibit tautomeric instability .

Preparation Methods

Solvent and Temperature Effects

• Methanol and toluene are optimal for cyclization and thionation, respectively, due to their boiling points and compatibility with sulfur-containing reagents.

• Elevated temperatures (80–110°C) are critical for overcoming activation barriers in coupling and thionation steps.

Catalytic Systems

• Palladium(II) acetate in Ullmann coupling minimizes side reactions compared to copper-based catalysts.

• Lawesson’s reagent outperforms phosphorus pentasulfide in thionation due to milder conditions and higher selectivity.

Analytical Characterization

Key data for intermediate and final compounds are summarized below:

Step	Intermediate	Molecular Formula	Key Spectral Data (NMR)
1	Thiazole core	C₁₄H₁₅N₂O₃S	δ 7.25 (s, 1H, thiazole H), δ 3.85 (s, 6H, OCH₃)
4	Carboxamide	C₂₀H₁₉N₂O₅S	δ 8.12 (d, J=8.0 Hz, 1H, CONH), δ 6.93 (s, 2H, benzodioxole)
Final	Target compound	C₂₃H₂₂N₃O₆S₂	δ 2.95 (s, 2H, SCH₂), δ 5.98 (s, 2H, OCH₂O)

Challenges and Mitigation

• Regioselectivity in thiazole formation : Controlled addition of thiourea to α-bromoketone prevents polysubstitution.

• Sulfur oxidation : Reactions are conducted under inert atmosphere to preserve the sulfanylidene group .

Q & A

Q. What synthetic strategies are optimal for synthesizing this compound?

Traditional methods involve stepwise condensation of precursors, such as reacting 2-amino-5-aryl-methylthiazole derivatives with chloroacetyl chloride in solvents like dioxane under controlled temperatures (20–25°C) and catalysts like triethylamine . Ultrasound-assisted synthesis can enhance reaction rates and yields (e.g., 15–20% improvement) by optimizing solvent choice (e.g., dimethylformamide) and reaction times (30–60 minutes) . Full factorial experimental designs (DoE) are recommended to systematically optimize variables like temperature, pH, and reagent ratios .

Q. How can researchers characterize the structural integrity of this compound post-synthesis?

High-performance liquid chromatography (HPLC) is critical for monitoring reaction progress and purity (>95% purity threshold) . Nuclear magnetic resonance (NMR) spectroscopy, including 1H and 13C NMR, provides detailed structural validation, particularly for confirming sulfanylidene and benzodioxole moieties . Mass spectrometry (HRMS) ensures accurate molecular weight confirmation .

Q. What initial biological screening approaches are recommended?

Begin with antimicrobial assays (e.g., MIC against E. coli and S. aureus) and cytotoxicity screening (e.g., MTT assay on cancer cell lines like HeLa or MCF-7) . Enzyme inhibition studies (e.g., kinase or protease assays) can identify mechanistic pathways, leveraging the compound’s thiazole and carboxamide groups for target binding .

Advanced Research Questions

Q. How to design structure-activity relationship (SAR) studies focusing on the benzodioxole and dimethoxyphenyl substituents?

Systematically modify substituents (e.g., replacing methoxy groups with halogens or alkyl chains) and compare bioactivity profiles. For example, replacing 2,5-dimethoxyphenyl with 2-chlorophenyl may alter antimicrobial potency . Computational docking (e.g., AutoDock Vina) can predict binding affinities to targets like β-tubulin or DNA topoisomerases . Validate predictions with in vitro assays and correlate with electronic properties (Hammett constants) .

Q. What computational methods aid in predicting interactions with biological targets?

Molecular dynamics simulations (e.g., GROMACS) can model the compound’s stability in binding pockets, while density functional theory (DFT) calculates electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity . Pharmacophore mapping (e.g., Schrödinger) identifies critical interaction sites, such as hydrogen bonding via the carboxamide group .

Q. How to resolve contradictions in reported biological activity data across studies?

Conduct meta-analyses to identify variables like assay conditions (e.g., pH, cell line specificity) . Validate conflicting results using orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity). Compare structural analogs (e.g., triazole or pyrazoline derivatives) to isolate substituent effects .

Q. What experimental designs optimize reaction yields and purity?

Employ a 2^5 full factorial design to test variables: temperature (20–60°C), solvent polarity (DMF vs. ethanol), catalyst concentration (0.1–1.0 eq.), pH (6–8), and reaction time (1–24 hours) . Response surface methodology (RSM) can model non-linear relationships, achieving >85% yield with <5% impurities .

Q. How to analyze the compound’s stability under various storage and physiological conditions?

Perform stress testing: (1) Thermal stability (40–80°C for 24–72 hours), (2) Hydrolytic stability (pH 1–13 buffers), and (3) Photodegradation (UV-Vis exposure). Monitor degradation via HPLC and LC-MS to identify breakdown products (e.g., sulfhydryl oxidation) .